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Compound of Interest

Compound Name: Clometacin

Cat. No.: B1669217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Clometacin is a non-steroidal anti-inflammatory drug (NSAID) that has been utilized for its

analgesic properties.[1][2] This technical guide provides an in-depth analysis of the core

chemical properties of Clometacin, offering valuable data and methodologies for researchers

and professionals in the field of drug development. The information is presented to facilitate a

comprehensive understanding of the compound's physicochemical characteristics, which are

pivotal for its pharmacological behavior.

Chemical and Physical Properties
The fundamental chemical and physical properties of Clometacin are summarized in the tables

below. These parameters are crucial for predicting the drug's absorption, distribution,

metabolism, and excretion (ADME) profile.

Table 1: General Chemical Properties of Clometacin
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Property Value Source

IUPAC Name

2-[3-(4-chlorobenzoyl)-6-

methoxy-2-methylindol-1-

yl]acetic acid

[1]

CAS Number 25803-14-9 [1][2][3][4]

Chemical Formula C19H16ClNO4 [1][2][3][4][5][6][7][8][9]

Molecular Weight 357.79 g/mol [2][3][5][6][7][8]

Appearance White powder [2]

Table 2: Physicochemical Properties of Clometacin
Property Value Source

Melting Point 242 °C [2][10][11]

Boiling Point 564 °C at 760 mmHg [10][11]

Solubility Soluble in DMSO [3]

pKa (acidic) 3.92 - 4.04 (Predicted) [7][11]

LogP (Octanol/Water Partition

Coefficient)
3.93 - 4.47 [7][10]

Mechanism of Action: Inhibition of Prostaglandin
Synthesis
Clometacin functions as a non-steroidal anti-inflammatory drug (NSAID).[1][3] The primary

mechanism of action for NSAIDs involves the inhibition of cyclooxygenase (COX) enzymes,

which are key to the synthesis of prostaglandins.[12][13] Prostaglandins are lipid compounds

that mediate inflammation, pain, and fever. By blocking the action of COX-1 and COX-2,

Clometacin reduces the production of these inflammatory mediators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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